Cas no 143589-58-6 (3-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid)

3-[4-(Trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid is a fluorinated cyclobutane derivative featuring a trifluoromethylphenyl substituent, which enhances its utility in medicinal chemistry and material science. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery, particularly in the development of bioactive molecules. The cyclobutane ring contributes to conformational rigidity, aiding in the design of selective ligands or inhibitors. This compound is also useful in agrochemical research due to its potential pesticidal properties. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of esters, amides, and other derivatives for diverse applications. High purity and well-defined structure ensure reproducibility in research settings.

3-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid structure

143589-58-6 structure

Product Name:3-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid

CAS No:143589-58-6

MF:C₁₂H₁₁F₃O₂

MW:244.209754228592

MDL:MFCD17296234

CID:3744508

PubChem ID:52333029

Update Time:2025-06-07

3-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarboxylic acid, 3-[4-(trifluoromethyl)phenyl]-
- 3-(4-(TRIFLUOROMETHYL)PHENYL)CYCLOBUTANE-1-CARBOXYLIC ACID
- 3-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
- (1S,3S)-3-[4-(Trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
- CGA35395
- AKOS006040589
- Rel-(1s,3s)-3-(4-(trifluoromethyl)phenyl)cyclobutane-1-carboxylic acid
- 1909287-29-1
- starbld0013547
- 861-375-1
- EN300-1720974
- MFCD17296234
- AS-43899
- CS-0217438
- EN300-252497
- EN300-74492
- 152353-95-2
- Rel-(1r,3r)-3-(4-(trifluoromethyl)phenyl)cyclobutane-1-carboxylic acid
- 143589-58-6
- TFA58958
- (1s,3s)-3-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid, cis
- Z931468130
- (1r,3r)-3-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
- MDL： MFCD17296234
- Inchi： 1S/C12H11F3O2/c13-12(14,15)10-3-1-7(2-4-10)8-5-9(6-8)11(16)17/h1-4,8-9H,5-6H2,(H,16,17)
- InChI Key： FAIXZJSJPCRBSS-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)CC(C2=CC=C(C(F)(F)F)C=C2)C1

Computed Properties

Exact Mass: 244.07111408Da
Monoisotopic Mass: 244.07111408Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 339.1±42.0 °C at 760 mmHg
Flash Point: 158.9±27.9 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid Pricemore >>

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